Cas no 126274-94-0 (Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI))

Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI), is a substituted benzaldehyde derivative featuring a hydroxyl group and an isopropyl moiety at the 4- and 3-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its functional groups, which enable further derivatization or serve as intermediates in the preparation of more complex molecules. Its structure offers potential for applications in fragrance formulation, given the aromatic and hydroxyl substituents. The isopropyl group may enhance steric and electronic properties, influencing reactivity and solubility. Careful handling is advised due to the reactivity of the aldehyde and phenolic functionalities.
Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI) structure
126274-94-0 structure
Product Name:Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI)
CAS No:126274-94-0
MF:C10H12O2
MW:164.201083183289
CID:897234
PubChem ID:23240003
Update Time:2025-06-07

Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI)
    • 3-Isopropyl-4-carboxy-5-phenyl-isoxazol
    • 3-Isopropyl-4-hydroxybenzaldehyde
    • 3-isopropyl-5-phenyl-isoxazole-4-carboxylic acid
    • 4-hydroxy-3-isopropylbenzaldehyde
    • 4-hydroxy-3-propan-2-ylbenzaldehyde
    • Inchi: 1S/C10H12O2/c1-7(2)9-5-8(6-11)3-4-10(9)12/h3-7,12H,1-2H3
    • InChI Key: LOPMBMHNTAAHAN-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C=O)=CC=1C(C)C

Computed Properties

  • Exact Mass: 164.08400
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.32810

Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI) Pricemore >>

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